Cas no 1227954-84-8 (4-Methyl-2-5-(trifluoromethyl)-1H-pyrazol-1-yl-1,3-thiazole-5-carboxylic Acid)

• Product Name: 4-Methyl-2-5-(trifluoromethyl)-1H-pyrazol-1-yl-1,3-thiazole-5-carboxylic Acid
• CAS No: 1227954-84-8
• MF: C₉H₆F₃N₃O₂S
• MW: 277.22305059433
• CID: 4689502
• Update Time: 2025-05-26

4-Methyl-2-5-(trifluoromethyl)-1H-pyrazol-1-yl-1,3-thiazole-5-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-2-[5-(trifluoromethyl)-1H-pyrazol-1-yl]-1,3-thiazole-5-carboxylic acid
• 4-Methyl-2-(5-(trifluoromethyl)-1H-pyrazol-1-yl)thiazole-5-carboxylic acid
• PC300654
• 4-Methyl-2-5-(trifluoromethyl)-1H-pyrazol-1-yl-1,3-thiazole-5-carboxylic Acid

• Inchi： 1S/C9H6F3N3O2S/c1-4-6(7(16)17)18-8(14-4)15-5(2-3-13-15)9(10,11)12/h2-3H,1H3,(H,16,17)
• InChI Key： JTOQPWULSOLSOC-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(C)N=C1N1C(C(F)(F)F)=CC=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 342
• Topological Polar Surface Area: 96.2

Additional information on 4-Methyl-2-5-(trifluoromethyl)-1H-pyrazol-1-yl-1,3-thiazole-5-carboxylic Acid

4-Methyl-2,5-(trifluoromethyl)-1H-pyrazol-1-yl-1,3-thiazole-5-carboxylic Acid (CAS No. 1227954-84-8): An Overview of Its Structure, Properties, and Applications

4-Methyl-2,5-(trifluoromethyl)-1H-pyrazol-1-yl-1,3-thiazole-5-carboxylic Acid (CAS No. 1227954-84-8) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a thiazole ring, a pyrazole ring, and a trifluoromethyl group. These structural features contribute to its diverse biological activities and potential therapeutic applications.

The chemical formula of 4-Methyl-2,5-(trifluoromethyl)-1H-pyrazol-1-yl-1,3-thiazole-5-carboxylic Acid is C₁₃H₉F₃N₃O₂S. The molecular weight is approximately 308.3 g/mol. The compound is a white to off-white solid at room temperature and is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and methanol. Its solubility in water is limited, which can be an important consideration in its formulation for pharmaceutical use.

The thiazole and pyrazole rings are key structural elements that confer specific chemical and biological properties to 4-Methyl-2,5-(trifluoromethyl)-1H-pyrazol-1-yl-1,3-thiazole-5-carboxylic Acid. Thiazoles are known for their broad spectrum of biological activities, including antimicrobial, antifungal, and anticancer properties. Pyrazoles, on the other hand, are often found in compounds with anti-inflammatory and analgesic effects. The presence of the trifluoromethyl group further enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for drug development.

Recent studies have explored the potential therapeutic applications of 4-Methyl-2,5-(trifluoromethyl)-1H-pyrazol-1-yl-1,3-thiazole-5-carboxylic Acid. One notable area of research is its activity as an inhibitor of specific enzymes involved in various disease pathways. For instance, it has been shown to inhibit the activity of certain kinases, which are key regulators of cellular signaling pathways implicated in cancer progression. This makes it a promising lead compound for the development of targeted cancer therapies.

In addition to its potential as an anticancer agent, 4-Methyl-2,5-(trifluoromethyl)-1H-pyrazol-1-yl-1,3-thiazole-5-carboxylic Acid has also been investigated for its anti-inflammatory properties. Preclinical studies have demonstrated that it can effectively reduce inflammation in animal models of inflammatory diseases such as rheumatoid arthritis. The compound's ability to modulate inflammatory responses without significant side effects makes it a valuable candidate for further clinical evaluation.

The synthesis of 4-Methyl-2,5-(trifluoromethyl)-1H-pyrazol-1-yl-1,3-thiazole-5-carboxylic Acid has been optimized through various synthetic routes to improve yield and purity. One common approach involves the reaction of 2-aminothiazole with a suitable trifluoromethylated pyrazole derivative under controlled conditions. The resulting product can then be further modified through esterification or amidation reactions to generate a range of derivatives with varying biological activities.

The safety profile of 4-Methyl-2,5-(trifluoromethyl)-1H-pyrazol-1-yl-1,3-thiazole-5-carboxylic Acid has been evaluated in preclinical studies. Toxicity assessments have shown that it exhibits low toxicity at therapeutic doses and does not cause significant adverse effects in animal models. However, as with any new drug candidate, comprehensive safety evaluations will be necessary before it can be advanced to clinical trials.

In conclusion, 4-Methyl-2,5-(trifluoromethyl)-1H-pyrazol-1-yl-1,3-thiazole-5-carboxylic Acid (CAS No. 1227954-84-8) is a promising compound with a unique molecular structure that confers diverse biological activities. Its potential as an anticancer agent and anti-inflammatory drug makes it an important focus of ongoing research in medicinal chemistry and pharmaceutical development. Further studies are warranted to fully explore its therapeutic potential and optimize its use in clinical settings.